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Compound of Interest
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3-Bromo-4-fluoro-2-

hydroxybenzaldehyde

CAS No.: 856076-73-8

Cat. No.: B2373996

Get Quote

Executive Summary & Application Context
Compound: 3-Bromo-4-fluoro-2-hydroxybenzaldehyde CAS: 856076-73-8 Molecular

Formula: C₇H₄BrFO₂[1][2][3][4][5][6]

This guide provides a technical analysis of the vibrational spectroscopy of 3-Bromo-4-fluoro-2-
hydroxybenzaldehyde, a critical halogenated scaffold used in the synthesis of Schiff base

ligands, metallo-pharmaceuticals, and fluorinated heterocycles.

Unlike simple benzaldehydes, this molecule exhibits a complex spectral signature defined by

intramolecular hydrogen bonding (IHB) between the phenolic hydroxyl and the aldehyde

carbonyl. This interaction creates a stable pseudo-six-membered ring, significantly shifting key

diagnostic peaks.

Primary Objective: To differentiate the target molecule from its structural isomers (e.g., 5-bromo

isomer) and precursors (e.g., 4-fluoro-2-hydroxybenzaldehyde) using Fourier Transform

Infrared (FTIR) spectroscopy.
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Experimental Methodology: Best Practices
For halogenated salicylaldehydes, sample preparation is critical to avoid moisture interference

in the hydroxyl region.

Recommended Protocol: Attenuated Total Reflectance
(ATR)

Crystal Type: Diamond or ZnSe (Diamond preferred for durability against abrasive crystalline

solids).

Resolution: 4 cm⁻¹.

Scans: 32–64 scans to resolve weak overtone bands.

Rationale: ATR eliminates the need for KBr pellet pressing, which can induce pressure-

mediated halogen migration or moisture absorption that obscures the critical O-H stretching

region.

Alternative: KBr Pellet Transmission
Ratio: 1–2 mg sample : 200 mg KBr (dry).

Warning: Ensure KBr is oven-dried. Water bands (3400 cm⁻¹) can be mistaken for the

broadened intramolecular O-H stretch.

Detailed Spectral Analysis
A. The Chelation Zone (3500–2700 cm⁻¹)
The most defining feature of 2-hydroxybenzaldehydes is the "missing" sharp phenol peak.
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Vibrational Mode
Expected Wavenumber
(cm⁻¹)

Description & Causality

O-H Stretch (Intramolecular) 3200–2700 (Broad)

Unlike free phenols (~3600

cm⁻¹), the OH group is locked

in a strong hydrogen bond with

the carbonyl oxygen. This

weakens the O-H bond,

causing a massive redshift and

broadening.[7] It often overlaps

with C-H stretches.

C-H Stretch (Aromatic) 3100–3000
Weak, sharp bands typical of

sp² C-H bonds.

C-H Stretch (Aldehyde) ~2850 & ~2750

The "Fermi Doublet." Two

bands arise from the

resonance between the

fundamental C-H stretch and

the first overtone of the C-H

bending mode.

B. The Carbonyl Region (1700–1600 cm⁻¹)
This region validates the ortho-relationship of the substituents.

Target (3-Bromo-4-fluoro-2-hydroxy): Expect ν(C=O) at 1660–1670 cm⁻¹.

Comparison (3-Bromo-4-fluorobenzaldehyde): Without the 2-OH group, the C=O appears

higher, typically ~1695–1705 cm⁻¹.

Mechanism: The intramolecular H-bond donates electron density into the carbonyl oxygen,

increasing single-bond character and lowering the force constant (frequency).

C. The Fingerprint & Halogen Zone (1500–400 cm⁻¹)
This region differentiates the specific halogen substitution pattern.
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Vibrational Mode Wavenumber (cm⁻¹) Diagnostic Value

Aromatic Ring Breathing 1600, 1580, 1480

Characteristic skeletal

vibrations of the benzene ring.

[2][3] The 1480 cm⁻¹ band is

often enhanced by fluorine

substitution.

C-F Stretch 1200–1260 (Strong)

The C-F bond is highly polar,

resulting in a very intense

band. This confirms the

presence of fluorine at the 4-

position.

C-Br Stretch 500–650 (Weak/Med)

Heavy atom stretch. Often

appears as a cluster of bands

in the far-IR region.

OOP C-H Bending 800–860

Crucial for Isomers. The target

molecule has two adjacent

hydrogens (H5 and H6). This

ortho-coupling typically yields a

strong band in this range,

distinct from isolated

hydrogens.

Comparative Analysis: Target vs. Alternatives
The following table contrasts the target molecule with its most likely impurities/analogs.
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Feature
Target: 3-Br-4-F-2-

OH
Precursor: 4-F-2-OH

Isomer: 5-Br-4-F-2-

OH

ν(C=O)
~1665 cm⁻¹ (H-

bonded)

~1665 cm⁻¹ (H-

bonded)

~1665 cm⁻¹ (H-

bonded)

ν(C-Br) Present (~600 cm⁻¹) Absent Present

Fingerprint (OOP) ~830 cm⁻¹ (2 adj H) ~830 cm⁻¹ (2 adj H)
~880 cm⁻¹ (Isolated

H)

Steric Effect
High (Br at C3 crowds

OH)
Low

Low (Br at C5 is

distal)

Analyst Note: The primary differentiator between the 3-bromo and 5-bromo isomers is the Out-

of-Plane (OOP) bending region. The 3-bromo isomer leaves protons at C5 and C6 adjacent

(ortho coupling), whereas a 5-bromo isomer would leave protons at C3 and C6 isolated (para to

each other) or meta, changing the OOP pattern significantly.

Visualizations & Workflows
A. Molecular Structure & H-Bonding Network
The diagram below illustrates the intramolecular hydrogen bond responsible for the spectral

shifts.
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Caption: Structural schematic highlighting the intramolecular H-bond (yellow dashed) that

redshifts the Carbonyl and Hydroxyl bands.

B. Spectral Validation Decision Tree
Use this logic flow to validate the identity of your synthesized or purchased compound.
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Start: Acquire FTIR Spectrum

Check C=O Region
(1650-1720 cm⁻¹)

Check O-H Region
(3500-2500 cm⁻¹)

Peak at ~1665 cm⁻¹
(Shifted Low)

Likely Non-Hydroxy
Benzaldehyde

Peak at >1690 cm⁻¹
(No H-Bond)

Check C-F Region
(1200-1260 cm⁻¹)

Broad, weak band
2700-3200 cm⁻¹

Sharp Free OH
(Rare in solid)

Check OOP Region
(800-900 cm⁻¹)

Strong band present

Likely Precursor
(Missing Br)

Band absent

Likely 5-Bromo Isomer
(Isolated H pattern)

Band >860 cm⁻¹
(Isolated H)

CONFIRMED:
3-Bromo-4-fluoro-2-hydroxybenzaldehyde

Strong band ~830 cm⁻¹
(2 Adjacent H)

Click to download full resolution via product page

Caption: Step-by-step logic flow for validating the compound's identity against common isomers

and precursors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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